Cas no 361336-80-3 (Methyl 2-(3-amino-2,6-difluorophenyl)acetate)

• Product Name: Methyl 2-(3-amino-2,6-difluorophenyl)acetate
• CAS No: 361336-80-3
• MF: C₉H₉F₂NO₂
• MW: 201.1700694561
• MDL: MFCD06658469
• CID: 293369
• PubChem ID: 10965547
• Update Time: 2025-06-13

Methyl 2-(3-amino-2,6-difluorophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(3-amino-2,6-difluorophenyl)acetate
• Benzeneacetic acid, 3-amino-2,6-difluoro-, methyl ester
• methyl 3-amino-2,6-difluorophenylacetate
• (3-AMINO-2,6-DIFLUORO-PHENYL)-ACETIC ACID METHYL ESTER
• Methyl (3-amino-2,6-difluorophenyl)acetate
• KSC496I3F
• ROSSYYRWJGVZJB-UHFFFAOYSA-N
• CL8809
• FCH1379305
• AM84030
• VZ32507
• AB25811
• (3-Amino-2,6-difluorophenyl)acetic acid methyl ester
• 3-Amino-2,6-difluorobenzeneacetic acid methyl ester
• SB36824
• DTXSID20450068
• SY113238
• SCHEMBL6286616
• 2-(3-amino-2,6-difluorophenyl)acetic acid methyl ester
• Methyl 2-(3-amino-2 pound not6-difluorophenyl)acetate
• 361336-80-3
• A823135
• FT-0644509
• DS-2311
• AKOS015851541
• methyl 2-[3-azanyl-2,6-bis(fluoranyl)phenyl]ethanoate
• CS-W006855
• MFCD06658469
• DB-007639
• Methyl2-(3-amino-2,6-difluorophenyl)acetate

• MDL： MFCD06658469
• Inchi： 1S/C9H9F2NO2/c1-14-8(13)4-5-6(10)2-3-7(12)9(5)11/h2-3H,4,12H2,1H3
• InChI Key： ROSSYYRWJGVZJB-UHFFFAOYSA-N
• SMILES： FC1C(=CC=C(C=1CC(=O)OC)F)N

Computed Properties

• Exact Mass: 201.06000
• Monoisotopic Mass: 187.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3
• XLogP3: 1.3

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.3±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 267.2°C at 760 mmHg
• Flash Point: 115.4±25.9 °C
• Refractive Index: 1.519
• PSA: 52.32000
• LogP: 1.84370
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

Methyl 2-(3-amino-2,6-difluorophenyl)acetate Security Information

• Signal Word：warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Additional information on Methyl 2-(3-amino-2,6-difluorophenyl)acetate

Research Briefing on Methyl 2-(3-amino-2,6-difluorophenyl)acetate (CAS: 361336-80-3) in Chemical Biology and Pharmaceutical Applications

Methyl 2-(3-amino-2,6-difluorophenyl)acetate (CAS: 361336-80-3) is a fluorinated aromatic compound that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This compound serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting central nervous system (CNS) disorders and inflammatory diseases. The presence of both amino and fluorine substituents on the phenyl ring enhances its potential for hydrogen bonding and lipophilicity, making it an attractive scaffold for drug design.

Recent studies have focused on optimizing the synthetic routes for Methyl 2-(3-amino-2,6-difluorophenyl)acetate to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry reported a novel catalytic hydrogenation method using palladium on carbon (Pd/C) under mild conditions, achieving a yield of 92% with minimal byproducts. This advancement addresses previous challenges associated with the reduction of the nitro precursor while maintaining the integrity of the ester functional group.

In pharmacological research, this compound has shown promise as a building block for the development of gamma-aminobutyric acid (GABA) receptor modulators. Structural modifications at the methyl ester position have led to derivatives with enhanced blood-brain barrier permeability, as demonstrated in rodent models of epilepsy. Computational docking studies suggest that the difluorophenyl moiety contributes to optimal binding at the GABA-A receptor's benzodiazepine site.

The compound's role in proteolysis targeting chimera (PROTAC) design has also emerged as an important research direction. Its amino group provides an ideal attachment point for E3 ligase ligands, while the aromatic system maintains the necessary rigidity for effective target protein engagement. Preliminary results from a 2024 study indicate successful degradation of bromodomain-containing protein 4 (BRD4) when incorporated into PROTAC architectures.

Analytical characterization of Methyl 2-(3-amino-2,6-difluorophenyl)acetate has benefited from recent advancements in mass spectrometry and nuclear magnetic resonance (NMR) techniques. High-resolution LC-MS methods now enable detection at sub-nanogram levels, crucial for pharmacokinetic studies. The compound's stability under various pH conditions has been systematically evaluated, showing remarkable resistance to hydrolysis in physiological pH ranges (7.2-7.6).

From a safety perspective, recent toxicological assessments indicate favorable preliminary profiles. Ames tests conducted according to OECD guidelines showed no mutagenic potential up to concentrations of 1 mM. However, researchers caution that metabolic studies reveal potential formation of reactive intermediates in hepatic microsome preparations, suggesting the need for careful structural optimization in drug development programs.

The commercial availability of Methyl 2-(3-amino-2,6-difluorophenyl)acetate has improved significantly, with multiple suppliers now offering GMP-grade material for preclinical development. Current market analysis projects a compound annual growth rate (CAGR) of 8.4% for this intermediate through 2028, driven by increasing demand for fluorinated pharmaceutical compounds.

Future research directions are likely to explore its incorporation into covalent inhibitor frameworks, leveraging the amino group for targeted reactivity. Additionally, the compound's potential in radiopharmaceutical applications is being investigated, with fluorine-18 labeled analogs showing promise in positron emission tomography (PET) tracer development for neurological imaging.